Cas no 2679801-77-3 ((2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid)

• Product Name: (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid
• CAS No: 2679801-77-3
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 6024377
• PubChem ID: 165919146
• Update Time: 2025-06-08

(2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid
• EN300-28283712
• 2679801-77-3

• Inchi： 1S/C15H16N2O3/c1-9-3-5-12-7-11(4-6-13(12)16-9)8-14(15(19)20)17-10(2)18/h3-7,14H,8H2,1-2H3,(H,17,18)(H,19,20)/t14-/m1/s1
• InChI Key： OVCRAXFQWXAECJ-CQSZACIVSA-N
• SMILES： OC([C@@H](CC1C=CC2C(=CC=C(C)N=2)C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.3Ų

Additional information on (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid

Introduction to (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid (CAS No. 2679801-77-3)

(2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid (CAS No. 2679801-77-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its chiral center and the presence of a quinoline moiety, which imparts specific biological activities.

The chemical structure of (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid consists of an acetamide group attached to the α-carbon of a proline-like structure, with a 2-methylquinoline substituent at the β-position. The chiral center at the α-carbon ensures that the compound exists as a single enantiomer, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The quinoline moiety in the compound has been shown to exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of these diseases.

In addition to its neuroprotective properties, (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid has also demonstrated anti-inflammatory and anti-cancer activities. Research has shown that the compound can modulate inflammatory cytokines and inhibit the proliferation of cancer cells by interfering with specific signaling pathways. These findings suggest that (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid could be a valuable lead compound for the development of novel therapeutic agents.

The synthesis of (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid involves several steps, including the preparation of the chiral proline derivative and the subsequent coupling with the 2-methylquinoline moiety. Advanced synthetic methods, such as asymmetric catalysis and transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only ensure the efficient production of the compound but also facilitate its large-scale synthesis for preclinical and clinical studies.

Preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid. Results from these studies indicate that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, toxicity studies have shown that (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to further investigate the safety and efficacy of (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid in human subjects. Early-phase trials have focused on assessing the pharmacokinetic profile and safety parameters, while later-phase trials will evaluate its therapeutic potential in specific disease indications. The ongoing clinical trials are expected to provide valuable insights into the clinical utility of this compound.

In conclusion, (2R)-2-acetamido-3-(2-methylquinolin-6-yl)propanoic acid (CAS No. 2679801-77-3) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further research and development. As more data from preclinical and clinical studies become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of complex diseases.